Unii-Q77S2qtc0T
Overview
Description
HR1917 is a polymer.
Scientific Research Applications
Translation of Basic Scientific Research into Practical Innovations
The transformation of basic scientific research into practical innovations has been a cornerstone of human progress. This process, evident from the discovery of fire to space exploration, involves the translation of scientific discoveries into technological advancements that benefit society. Educational programs, such as those developed by the National Collegiate Inventors and Innovators Alliance (NCIIA), play a crucial role in this translation. They provide training, education, and financial support to researchers, aligning with both the venture's needs and the innovator's aspirations, thus fostering the translation of research into viable and socially beneficial businesses (Giordan et al., 2011).
Collaborative Working Environments for Large Scale Environmental Models
In the realm of large scientific applications, collaborative working environments are essential for geographically dispersed scientists. These environments, facilitated by various tools and software, enable remote job submission, file transfer, and other application-centric facilities. An example is the Unified Air Pollution Model (UNI-DEM), used by different institutes in Europe. This model demonstrates the need for frameworks that support large scientific applications, allowing for continuous development and experimentation (Şahin et al., 2009).
Development of Novel Materials in Chemical Research
The electronics industry exemplifies the synergy between scientific discovery and technological development. Discoveries in new semiconducting materials have led to significant advancements, from vacuum tubes to modern chips. This progression highlights the role of scientific research in the development of novel materials and technologies (Cushing et al., 2004).
Accelerating Transformation of Scientific Achievements into Industrial Applications
Universities are key players in transforming scientific achievements into industrial applications. They are seen as the mainstay of national basic research and important groups for application study and high-tech industrialization. Universities should respond to national and local government calls, leveraging their talent and achievements to contribute to national economic construction and efficiently develop scientific and technological industries (Xian-guo, 2004).
properties
CAS RN |
5318-78-5 |
|---|---|
Product Name |
Unii-Q77S2qtc0T |
Molecular Formula |
C26H25Cl2N7O4 |
Molecular Weight |
570.4 g/mol |
IUPAC Name |
1-N,4-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-2-nitrobenzene-1,4-dicarboxamide;dihydrochloride |
InChI |
InChI=1S/C26H23N7O4.2ClH/c34-25(31-19-6-1-16(2-7-19)23-27-11-12-28-23)18-5-10-21(22(15-18)33(36)37)26(35)32-20-8-3-17(4-9-20)24-29-13-14-30-24;;/h1-10,15H,11-14H2,(H,27,28)(H,29,30)(H,31,34)(H,32,35);2*1H |
InChI Key |
QQYQBVHDLFJARZ-UHFFFAOYSA-N |
SMILES |
C1CN=C(N1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)C(=O)NC4=CC=C(C=C4)C5=NCCN5)[N+](=O)[O-].Cl.Cl |
Canonical SMILES |
C1CN=C(N1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)C(=O)NC4=CC=C(C=C4)C5=NCCN5)[N+](=O)[O-].Cl.Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(3-amino-2,6-dichloro-phenyl)-1,2,5-thiadiazol-3-yl] N-methyl-N-propyl-carbamate](/img/structure/B1207406.png)
